Cas no 1804664-00-3 (6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1804664-00-3
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4871653
• Update Time: 2025-06-11

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-5-2-4(3-12)13-7(6(5)9)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： QJXSPESLMNANDE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CN)=NC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine

Introduction to 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1804664-00-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine, identified by its CAS number 1804664-00-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine class, a privileged scaffold widely recognized for its biological activity and synthetic versatility. The presence of multiple functional groups, including an aminomethyl side chain, a chloro substituent, a difluoromethyl group, and a methoxy moiety, endows it with unique chemical properties that make it a valuable building block for drug discovery and material science applications.

The aminomethyl group in the molecule introduces a nucleophilic handle, facilitating further derivatization through amide, urea, or Schiff base formation. This feature is particularly useful in the design of protease inhibitors, where the amine can engage in hydrogen bonding or salt bridge interactions with target residues. The chloro substituent at the 3-position enhances electrophilicity, making it susceptible to nucleophilic aromatic substitution reactions or cross-coupling processes such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures for pharmacological studies.

The difluoromethyl group is another key feature of this compound. Difluorinated moieties are well-documented in medicinal chemistry for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the electron-withdrawing nature of the difluoromethyl group can enhance the binding interactions with biological targets by increasing lipophilicity or altering electronic distributions. Recent studies have highlighted its role in enhancing the potency of kinase inhibitors and antiviral agents by improving solubility and reducing susceptibility to enzymatic degradation.

The methoxy group at the 4-position provides additional electronic modulation and can serve as an anchor point for further functionalization via etherification or oxidation reactions. Its presence also influences the overall polarity of the molecule, which is critical for membrane permeability and oral bioavailability in drug design. The combination of these functional groups makes 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine a versatile intermediate for synthesizing novel heterocycles with potential therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and de novo design of bioactive molecules. The structural features of this compound have been leveraged in machine learning models to predict its interaction with various biological targets. For instance, molecular docking studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation pathways. These computational insights have guided experimental efforts toward optimizing lead compounds for preclinical evaluation.

In the realm of material science, pyridine derivatives like this one have been explored for their potential as ligands in catalytic systems. The electron-rich nature of the pyridine ring and its substituents can stabilize transition metal centers, facilitating homogeneous catalysis for applications such as C–C bond formation or oxidation reactions. The unique steric and electronic environment provided by the combination of functional groups makes it an attractive candidate for designing new catalysts with improved efficiency and selectivity.

The synthesis of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1804664-00-3) typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino and chloro groups, followed by protection-deprotection steps to control reactivity. The incorporation of the difluoromethyl group often requires specialized reagents such as Selectfluor® or copper-mediated cross-coupling reactions under controlled conditions. Advances in green chemistry have also led to alternative synthetic routes that minimize waste generation while maintaining high yields, aligning with sustainable pharmaceutical practices.

From a biological perspective, derivatives of this compound have shown promise in modulating signaling pathways relevant to neurological disorders. For example, structural analogs have been investigated for their potential effects on neurotransmitter receptors or ion channels due to their ability to penetrate the blood-brain barrier effectively. Preclinical studies have demonstrated that certain modifications at the amino or methoxy positions can fine-tune pharmacological properties such as receptor selectivity and duration of action.

The impact of fluorine atoms on drug-like properties cannot be overstated. In addition to enhancing metabolic stability, fluorinated compounds often exhibit improved pharmacokinetic profiles due to altered lipophilicity and reduced susceptibility to cytochrome P450-mediated degradation. The presence of two fluorine atoms at the 2-position (difluoromethyl) further amplifies these effects, making it a preferred moiety in modern drug design pipelines. Researchers are continuously exploring new synthetic methodologies to incorporate fluorinated groups efficiently while maintaining regioselectivity.

Future directions in the study of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1804664-00-3) may focus on expanding its utility as a scaffold for discovering novel therapeutics through structure-based drug design or fragment-based approaches. High-throughput screening campaigns combined with biophysical techniques such as X-ray crystallography will be instrumental in identifying hit compounds that can be optimized further into clinical candidates. Additionally, exploring its role in non-classical drug delivery systems, such as micelles or nanoparticles, could open up new avenues for targeted therapy.

The growing interest in heterocyclic chemistry underscores its importance as a cornerstone discipline within chemical biology and medicinal chemistry. Compounds like this one exemplify how strategic functionalization can yield molecules with tailored properties suitable for addressing complex diseases without compromising efficacy or safety profiles.